6-acetyl-5-hydroxy-7-methyl-4-propyl-2H-chromen-2-one

Specification

• CAS No.: 929810-10-6
• Molecular Formula: C15H16O4
• Molecular Weight: 260.289
• IUPAC Name: 6-acetyl-5-hydroxy-7-methyl-4-propylchromen-2-one
• Standard InChI: InChI=1S/C15H16O4/c1-4-5-10-7-12(17)19-11-6-8(2)13(9(3)16)15(18)14(10)11/h6-7,18H,4-5H2,1-3H3
• Standard InChI Key: HPXJHWOZUZYENZ-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=O)OC2=C1C(=C(C(=C2)C)C(=O)C)O

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 6-acetyl-5-hydroxy-7-methyl-4-propylchromen-2-one, reflects its intricate substitution pattern:

• Acetyl group at position 6

• Hydroxyl group at position 5

• Methyl group at position 7

• Propyl chain at position 4

These substituents contribute to its distinct electronic and steric profile, influencing solubility, reactivity, and intermolecular interactions. The canonical SMILES representation (CCCCC1=CC(=O)OC2=C1C(=C(C(=C2)C)C(=O)C)O) and InChI key (HPXJHWOZUZYENZ-UHFFFAOYSA-N) provide precise structural identifiers.

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₅H₁₆O₄	VulcanChem
Molecular Weight	260.29 g/mol	VulcanChem
Solubility	Not available	VulcanChem
SMILES	CCCCC1=CC(=O)OC2=C1C(=C...	PubChem

Biological Activities and Mechanisms

Anti-Inflammatory Activity

The propyl and methyl substituents likely modulate interactions with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. For instance, 4-methylcoumarin derivatives exhibit COX-2 inhibition with IC₅₀ values <10 µM, suggesting that the acetyl group in this compound could further optimize binding affinity.

Antimicrobial Efficacy

While direct data is lacking, structurally similar chromenes show broad-spectrum antimicrobial activity. For example, 7-hydroxy-8-methyl-4-propyl-2H-chromen-2-one inhibits Staphylococcus aureus (MIC: 1.95–3.9 µg/mL). The acetyl group in this compound may enhance membrane permeability, potentiating similar effects.

Pharmacological Applications

Anticancer Prospects

Chromenes interfere with tumor-associated carbonic anhydrases (CA-IX/XII), critical for pH regulation in hypoxic tumors. Derivatives with acetyl groups demonstrate selective inhibition (Kᵢ: 5–50 nM), suggesting this compound’s potential in targeting metastasis.

Neuroprotective Effects

The hydroxyl and acetyl groups may facilitate blood-brain barrier penetration. Analogous compounds inhibit monoamine oxidase B (MAO-B), a target in Parkinson’s disease, with IC₅₀ values of ~0.8 µM.

Comparative Analysis with Chromene Derivatives

Table 2: Activity Comparison of Chromene Derivatives

Compound	Substituents	Key Activities
7-Hydroxycoumarin	-OH at C7	Antioxidant, antimicrobial
4-Methyl-7-hydroxycoumarin	-CH₃ at C4, -OH at C7	Anti-inflammatory
6-Acetyl-5-hydroxy-...	-COCH₃ at C6, -OH at C5	Hypothesized broad activity

Future Research Directions

• Synthetic Optimization: Develop efficient routes for large-scale synthesis, leveraging Friedel-Crafts acylation for acetyl group introduction.

• In Vivo Studies: Evaluate bioavailability and toxicity in murine models.

• Target Identification: Screen against kinase and protease libraries to identify novel targets.